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Biotin-PEG7-C2-NH-Vidarabine-S-

CH3

Cat. No.: B12419458 Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of

Biotin-PEG7-C2-NH-Vidarabine-S-CH3, a PEG-based linker incorporating the antiviral agent

Vidarabine.[1][2] Adherence to these procedures is critical to ensure the safety of laboratory

personnel and to minimize environmental impact. This compound is classified as harmful if

swallowed and very toxic to aquatic life with long-lasting effects.[3]

I. Hazard Identification and Personal Protective
Equipment (PPE)
Before handling Biotin-PEG7-C2-NH-Vidarabine-S-CH3, it is imperative to be aware of its

potential hazards. The Vidarabine component may have mutagenic and teratogenic effects.[4]

Therefore, appropriate personal protective equipment must be worn at all times.

Required Personal Protective Equipment:

Eye Protection: Chemical safety goggles with side-shields.[3][5]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).[5]

Skin and Body Protection: Impervious clothing, such as a lab coat.[3]
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Respiratory Protection: A NIOSH/MSHA-approved respirator should be used, especially

when handling the powder form, to avoid inhalation.[5]

II. Spill Management
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Small Spills (Solid):

Use appropriate tools to carefully scoop the spilled solid material into a designated, labeled

waste container.[4]

Avoid generating dust.[6]

Clean the contaminated surface by spreading water and dispose of the cleaning materials

according to local and regional authority requirements.[4]

Large Spills (Solid):

Use a shovel to place the material into a convenient, labeled waste disposal container.[4]

Finish cleaning by spreading water on the contaminated surface and allow it to be evacuated

through the sanitary system, if local regulations permit.[4]

III. Step-by-Step Disposal Procedure
Waste containing Biotin-PEG7-C2-NH-Vidarabine-S-CH3 must be treated as hazardous

chemical waste.

Segregation: Do not mix this waste with other waste streams. Keep it in a separate, clearly

labeled, and sealed container.

Container Labeling: The waste container must be labeled with the full chemical name:

"Biotin-PEG7-C2-NH-Vidarabine-S-CH3" and appropriate hazard symbols (e.g., "Harmful,"

"Dangerous for the environment").

Waste Collection:
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Solid Waste: Collect all solid waste, including contaminated PPE (gloves, etc.), in a

designated, leak-proof container.

Liquid Waste: If the compound is in a solvent, store it in a sealed, compatible container. Do

not pour it down the drain.[3]

Storage: Store the waste container in a cool, well-ventilated area, away from incompatible

materials such as strong acids, alkalis, and oxidizing agents.[3]

Final Disposal: Dispose of the contents and the container at an approved waste disposal

plant.[3] All disposal activities must be in accordance with federal, state, and local

environmental control regulations.[4] Contact your institution's Environmental Health and

Safety (EHS) department or a licensed chemical waste disposal contractor for specific

guidance and to arrange for pickup.

IV. Decontamination of Labware
All labware that has come into contact with Biotin-PEG7-C2-NH-Vidarabine-S-CH3 must be

decontaminated.

Rinsing: Triple rinse the labware with a suitable solvent (e.g., ethanol or another solvent in

which the compound is soluble).

Rinsate Collection: Collect the rinsate as hazardous waste and dispose of it according to the

procedures outlined above.

Final Cleaning: After decontamination, the labware can be washed with soap and water.

V. Quantitative Data Summary
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Property Value Source

Molecular Formula C36H60N8O12S2 [3]

Molecular Weight 861.04 [3]

Acute Oral Toxicity (LD50) of

Vidarabine
7.8 mg/kg (Mouse) [4]

GHS Hazard Statements

H302 (Harmful if swallowed),

H410 (Very toxic to aquatic life

with long lasting effects)

[3]

Storage Temperature
-20°C (powder) or -80°C (in

solvent)
[3]

VI. Experimental Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of Biotin-
PEG7-C2-NH-Vidarabine-S-CH3.
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Disposal Workflow for Biotin-PEG7-C2-NH-Vidarabine-S-CH3

Start: Handling Biotin-PEG7-C2-NH-Vidarabine-S-CH3

Spill Occurs?

Small Spill Procedure:
1. Scoop into waste container.

2. Clean surface.

Yes (Small)

Large Spill Procedure:
1. Shovel into waste container.

2. Clean surface as per regulations.

Yes (Large)

Waste Generated
(Unused material, contaminated items)

No

Segregate Waste in
Labeled, Sealed Container

Store in Cool, Well-Ventilated Area

Contact EHS or Licensed
Waste Disposal Contractor

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal Workflow Diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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